Cas no 2825008-67-9 (4-(Dimethylamino)-2-hydroxy-2-methylbutanoic acid hydrochloride)

4-(Dimethylamino)-2-hydroxy-2-methylbutanoic acid hydrochloride is a chemically synthesized compound featuring a dimethylamino group and a hydroxyl group on a butanoic acid backbone, rendered as a hydrochloride salt for enhanced stability and solubility. This structure lends itself to applications in organic synthesis, particularly as an intermediate in pharmaceutical and agrochemical research. The hydrochloride form ensures improved handling characteristics and compatibility with aqueous systems. Its functional groups offer versatility for further derivatization, making it valuable for constructing complex molecules. The compound is typically characterized by high purity and consistent performance, meeting rigorous standards for research and industrial use.
4-(Dimethylamino)-2-hydroxy-2-methylbutanoic acid hydrochloride structure
2825008-67-9 structure
Product Name:4-(Dimethylamino)-2-hydroxy-2-methylbutanoic acid hydrochloride
CAS No:2825008-67-9
MF:C7H16ClNO3
MW:197.659841537476
CID:6191464
PubChem ID:165798434
Update Time:2025-11-01

4-(Dimethylamino)-2-hydroxy-2-methylbutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2825008-67-9
    • 4-(dimethylamino)-2-hydroxy-2-methylbutanoic acid hydrochloride
    • EN300-37456323
    • 4-(Dimethylamino)-2-hydroxy-2-methylbutanoic acid hydrochloride
    • Inchi: 1S/C7H15NO3.ClH/c1-7(11,6(9)10)4-5-8(2)3;/h11H,4-5H2,1-3H3,(H,9,10);1H
    • InChI Key: PASOJHALKICUCV-UHFFFAOYSA-N
    • SMILES: Cl.OC(C(=O)O)(C)CCN(C)C

Computed Properties

  • Exact Mass: 197.0818711g/mol
  • Monoisotopic Mass: 197.0818711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 147
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.8Ų

4-(Dimethylamino)-2-hydroxy-2-methylbutanoic acid hydrochloride Pricemore >>

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Additional information on 4-(Dimethylamino)-2-hydroxy-2-methylbutanoic acid hydrochloride

Recent Advances in the Study of 4-(Dimethylamino)-2-hydroxy-2-methylbutanoic acid hydrochloride (CAS: 2825008-67-9)

The compound 4-(Dimethylamino)-2-hydroxy-2-methylbutanoic acid hydrochloride (CAS: 2825008-67-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 4-(Dimethylamino)-2-hydroxy-2-methylbutanoic acid hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving catalytic hydrogenation and chiral resolution, which resulted in a highly enantioselective product. This advancement is particularly significant for scaling up production for clinical trials.

In addition to synthetic improvements, recent investigations have explored the compound's biological activity. Preclinical studies have demonstrated its efficacy as a modulator of specific neurotransmitter systems, suggesting potential applications in neurological disorders such as Alzheimer's disease and Parkinson's disease. For instance, a 2023 study in Neuropharmacology reported that the compound exhibited neuroprotective effects in vitro by reducing oxidative stress and inhibiting amyloid-beta aggregation, two key pathological features of Alzheimer's disease.

Another promising avenue of research involves the compound's potential as an anti-inflammatory agent. A recent paper in the European Journal of Pharmacology (2024) highlighted its ability to inhibit pro-inflammatory cytokines in murine models of rheumatoid arthritis. The study found that 4-(Dimethylamino)-2-hydroxy-2-methylbutanoic acid hydrochloride significantly reduced levels of TNF-α and IL-6, suggesting a mechanism of action involving the NF-κB pathway. These findings open new possibilities for its use in treating chronic inflammatory conditions.

Despite these encouraging results, challenges remain in the development of 4-(Dimethylamino)-2-hydroxy-2-methylbutanoic acid hydrochloride as a therapeutic agent. Pharmacokinetic studies have indicated variable bioavailability, which may necessitate formulation improvements or prodrug strategies. Furthermore, comprehensive toxicology studies are still underway to ensure its safety profile meets regulatory standards. Nonetheless, the compound's multifaceted biological activities make it a compelling candidate for further investigation.

In conclusion, recent research on 4-(Dimethylamino)-2-hydroxy-2-methylbutanoic acid hydrochloride (CAS: 2825008-67-9) underscores its potential across multiple therapeutic areas. Advances in synthesis, coupled with a growing understanding of its biological effects, position this compound as a promising lead for future drug development. Continued research efforts will be crucial in translating these findings into clinically viable treatments.

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